Cas no 151414-41-4 (Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)-)
151414-41-4 structure
Product Name:Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)-
CAS No:151414-41-4
MF:C8H7F2NO2
MW:187.143489122391
CID:99542
PubChem ID:589190
Update Time:2025-04-18
Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)-
- Acetamide, N-(3,5-difluoro-4-hydroxyphenyl)-
- SCHEMBL7751129
- FNGKYBRZEZRPTP-UHFFFAOYSA-N
- Aniline, N-acetyl-3,5-difluoro-4-hydroxy-
- 151414-41-4
- N-(3,5-Difluoro-4-hydroxyphenyl)acetamide
- N-(3,5-Difluoro-4-hydroxyphenyl)acetamide #
- N-(3,5-Difluoro-4-Hydroxyphenyl)-Acetamide
-
- Inchi: 1S/C8H7F2NO2/c1-4(12)11-5-2-6(9)8(13)7(10)3-5/h2-3,13H,1H3,(H,11,12)
- InChI Key: FNGKYBRZEZRPTP-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)NC(C)=O)F)O
Computed Properties
- Exact Mass: 187.04451
- Monoisotopic Mass: 187.04448479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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